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Compound of Interest

Compound Name: 5-Chloropyridine-2,3-diamine

Cat. No.: B1270002 Get Quote

Essential Safety and Handling Guide for 5-
Chloropyridine-2,3-diamine
This guide provides crucial safety and logistical information for the handling and disposal of 5-
Chloropyridine-2,3-diamine, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is vital for ensuring laboratory safety and minimizing

risks associated with this chemical.

Hazard Identification and Precautions
5-Chloropyridine-2,3-diamine is a chemical that requires careful handling due to its potential

health hazards. Based on data for structurally similar compounds, it should be treated as

harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] It is also known to cause skin

and serious eye irritation.[1][2][4][5] Furthermore, it may cause respiratory irritation.[1][2][5]

Hazard Statements:

Harmful if swallowed.[1][2][4]

Harmful in contact with skin.[1]

Causes skin irritation.[1][4][5]

Causes serious eye irritation.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1270002?utm_src=pdf-interest
https://www.benchchem.com/product/b1270002?utm_src=pdf-body
https://www.benchchem.com/product/b1270002?utm_src=pdf-body
https://www.benchchem.com/product/b1270002?utm_src=pdf-body
https://www.benchchem.com/product/b1270002?utm_src=pdf-body
https://www.benchchem.com/product/b1270002?utm_src=pdf-body
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.sigmaaldrich.com/JP/en/sds/aldrich/c70002?userType=undefined
https://www.sigmaaldrich.com/HK/zh/product/aldrich/714623
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.sigmaaldrich.com/JP/en/sds/aldrich/c70002?userType=undefined
https://www.jubilantingrevia.com/uploads/files/34msds_0146GjGhs13Div.3sds2-Amino-5-chloropyridine(CAPE).pdf
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.sigmaaldrich.com/JP/en/sds/aldrich/c70002?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.sigmaaldrich.com/JP/en/sds/aldrich/c70002?userType=undefined
https://www.jubilantingrevia.com/uploads/files/34msds_0146GjGhs13Div.3sds2-Amino-5-chloropyridine(CAPE).pdf
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.jubilantingrevia.com/uploads/files/34msds_0146GjGhs13Div.3sds2-Amino-5-chloropyridine(CAPE).pdf
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/2-3-diamino-5-chloropyridine-97-thermo-scientific/AC350340050
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harmful if inhaled.[1]

May cause respiratory irritation.[1][2][5]

Immediate medical attention is required in case of accidental exposure.[6]

Quantitative Data
Specific occupational exposure limits for 5-Chloropyridine-2,3-diamine have not been

established. In the absence of specific data, it is crucial to handle the compound with care,

minimizing exposure through the engineering controls and personal protective equipment

outlined below.

Parameter Value Source

Melting Point 170-175 °C [3]

Flash Point Not applicable [3]

GHS Hazard Codes
H302, H312, H332, H315,

H317, H319, H335
[3]

Operational Plan: Handling Procedures
A systematic approach is essential when working with 5-Chloropyridine-2,3-diamine to

ensure the safety of all laboratory personnel.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area.[5][7][8] A certified

chemical fume hood is required to minimize the inhalation of dust or vapors.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4][5][7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory.
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Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[5][7]

[8] A face shield should be worn over safety glasses if there is a risk of splashing.[9]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[4][7]

[8][10] Disposable nitrile gloves can provide short-term protection, but it is advisable to

consult the glove manufacturer's resistance guide for specific chemicals.[9] Gloves must be

inspected before use and changed immediately upon contamination.[9]

Protective Clothing: A laboratory coat must be worn and fully buttoned.[9] For handling larger

quantities, chemical-resistant clothing is recommended.[10] Long pants and closed-toe,

closed-heel shoes are mandatory.[9]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

permissible limits, a NIOSH or European Standard EN 149 approved respirator is required.

[4][6] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88

standards should be in place.[8]

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly worn. The chemical

fume hood should be operational, and the work area decontaminated.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust. Avoid the formation of dust and aerosols.[11]

During Use: Do not eat, drink, or smoke when using this product.[2][4][7] Avoid contact with

skin, eyes, and clothing.[8]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5][7]

Remove contaminated clothing and wash it before reuse.[4][8]

Disposal Plan
Proper disposal of 5-Chloropyridine-2,3-diamine and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation
Solid Waste: All solid waste, including contaminated gloves, bench paper, and disposable

labware, should be collected in a designated, clearly labeled hazardous waste container.

Unused Chemical: Unused 5-Chloropyridine-2,3-diamine should be disposed of as

hazardous waste. Do not attempt to dispose of it down the drain.[12]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The empty container should then be disposed of

according to institutional guidelines.

Disposal Procedure
Containerization: Place all waste in a suitable, closed container for disposal.[7][8]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "5-Chloropyridine-2,3-diamine".

Licensed Disposal Company: Arrange for the disposal of the waste through a licensed

disposal company.[12] Chemical waste generators must adhere to local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[6][8]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 5-Chloropyridine-2,3-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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